1,2-Dichloro-4-(1,1-dimethyl-prop-2-ynyloxy)-benzene

• Molecular Formula: C11H10Cl2O
• Molecular Weight: 229.10 g/mol
• IUPAC Name: 1,2-dichloro-4-(2-methylbut-3-yn-2-yloxy)benzene
• InChI: InChI=1S/C11H10Cl2O/c1-4-11(2,3)14-8-5-6-9(12)10(13)7-8/h1,5-7H,2-3H3
• InChI Key: IGIORIPRIVAHQK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#C)OC1=CC(=C(C=C1)Cl)Cl

Description

1,2-Dichloro-4-(1,1-dimethyl-prop-2-ynyloxy)-benzene is a useful research compound. Its molecular formula is C11H10Cl2O and its molecular weight is 229.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Methyl-but-3-yn-2-ol (1.68 g, 20 mmol) in acetonitrile (10 ml) was treated with DBU (20 mmol) and trifluoroacetic anhydride (20 mmol) at 0° C. The resulting mixture was stirred at 0° C. for 20 mins and then transferred to the solution of 3,4-dichlorophenol in acetonitrile (15 ml) with DBU (22 mmol) and CuCl2.H2O (10 mg) at the same temperature over a period of about 10 mins. The reaction mixture was stirred for 2 h and then quenched with H2O. Ethyl acetate was added to extract the product twice. Organic layer was washed with brine, dried and concentrated to yield the title compound as a colorless liquid.